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CoRAP Status and Rationale

Benzyl Salicylate is listed on the EU's Community Rolling Action Plan (CoRAP) for substance evaluation

due to concerns about its potential endocrine-disrupting properties [1]. The assessment is still in progress,

and official final results from the European Chemicals Agency (ECHA) or the European Scientific

Committee on Consumer Safety (SCCS) are not yet available.

The primary driver for the CoRAP assessment is the need to clarify ambiguous and conflicting data from

earlier in-vitro studies regarding its estrogenic potential [1].

Experimental Data on Estrogenic Activity

A 2021 study critically assessed the estrogenic potency of Benzyl Salicylate to provide the missing

quantitative data requested by regulators. The key findings are summarized below [1]:
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Assay Type
Maximal Efficacy
(vs. 17β-Estradiol)

Relative Potency
(vs. 17β-Estradiol)

Cytotoxicity Notes

MCF7 Cell
Proliferation (E-
Screen)

35% - 47% (Partial

Agonist)

~36 million times

weaker

Active only near cytotoxic

concentration levels.

Experimental Protocols:

ERE Reporter Gene Assay: Measured the ability of Benzyl Salicylate to activate the human

estrogen receptor in a dose-response manner, compared to the natural hormone 17β-estradiol (E2)
[1].

MCF7 Cell Proliferation (E-Screen) Assay: Evaluated the potential of Benzyl Salicylate to
stimulate the proliferation of human breast cancer cells (MCF7 line), a classic test for estrogenic

effects [1].

Estrogenic Activity Signaling Pathway

The in-vitro experiments investigated the initial stages of a canonical estrogen signaling pathway. The

diagram below illustrates this mechanism and the points where Benzyl Salicylate acts as a weak partial

agonist.
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Mechanism of Weak Estrogenic Activity of Benzyl Salicylate
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As the diagram shows, Benzyl Salicylate can bind to the estrogen receptor and trigger a response, but it is

dramatically weaker and less effective than the natural hormone.

Interpretation and Relevance for Researchers

For your research and development work, consider these takeaways:

Significantly Low Potency: The study concludes that the concentration of Benzyl Salicylate
required to produce even a partial estrogenic effect is millions of times higher than for 17β-estradiol
and is close to cytotoxic levels, suggesting a low in-vivo hazard [1].
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Context for Assessment: This data directly addresses the ambiguity in prior studies and provides a

robust, quantitative benchmark (a potency threshold) that regulatory bodies like the SCCS will likely
use in their final CoRAP assessment [1].

Regulatory Status Awareness: Note that Benzyl Salicylate is currently classified as a reportable
fragrance allergen in the EU, requiring disclosure at certain concentrations [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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